Cas no 76113-58-1 (4-(2-Oxoethyl)benzonitrile)

4-(2-Oxoethyl)benzonitrile is a versatile organic compound featuring both a benzonitrile moiety and a reactive 2-oxoethyl group, making it a valuable intermediate in synthetic chemistry. Its structure enables participation in various reactions, including nucleophilic additions, condensations, and cyclizations, facilitating the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The benzonitrile group enhances stability and offers further functionalization potential, while the ketone functionality allows for selective modifications. This compound is particularly useful in heterocyclic synthesis and as a building block for complex molecular architectures. Its well-defined reactivity and purity make it suitable for research and industrial applications requiring precise chemical transformations.

4-(2-Oxoethyl)benzonitrile structure

Product Name:4-(2-Oxoethyl)benzonitrile

CAS No:76113-58-1

MF:C₉H₇NO

MW:145.157982110977

CID:538337

PubChem ID:12591670

Update Time:2025-06-07

4-(2-Oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(2-Oxoethyl)benzonitrile
- Benzonitrile, 4-(2-oxoethyl)-
- BB 0305890
- SCHEMBL2240175
- EN300-156689
- 4-cyanophenylacetaldehyde
- DTXSID10503633
- AS-50145
- CS-0380531
- FT-0755274
- BTDMXRCUNUVYDT-UHFFFAOYSA-N
- O11066
- BDA11358
- 76113-58-1
- AKOS014197297
- DA-03006
- MDL： MFCD12025076
- Inchi： 1S/C9H7NO/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4,6H,5H2
- InChI Key： BTDMXRCUNUVYDT-UHFFFAOYSA-N
- SMILES： O=CCC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 145.052763847g/mol
Monoisotopic Mass: 145.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 40.9Å²

4-(2-Oxoethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O856603-10mg	4-(2-Oxoethyl)benzonitrile	76113-58-1		10mg	$ 70.00	2022-06-03
TRC	O856603-50mg	4-(2-Oxoethyl)benzonitrile	76113-58-1		50mg	$ 250.00	2022-06-03
TRC	O856603-100mg	4-(2-Oxoethyl)benzonitrile	76113-58-1		100mg	$ 365.00	2022-06-03
Alichem	A019101314-5g	4-(2-Oxoethyl)benzonitrile	76113-58-1	95%	5g	$1330.00	2023-09-01
Enamine	EN300-156689-0.05g	4-(2-oxoethyl)benzonitrile	76113-58-1		0.05g	$612.0	2023-06-04
Enamine	EN300-156689-0.1g	4-(2-oxoethyl)benzonitrile	76113-58-1		0.1g	$640.0	2023-06-04
Enamine	EN300-156689-0.25g	4-(2-oxoethyl)benzonitrile	76113-58-1		0.25g	$670.0	2023-06-04
Enamine	EN300-156689-0.5g	4-(2-oxoethyl)benzonitrile	76113-58-1		0.5g	$699.0	2023-06-04
Enamine	EN300-156689-1.0g	4-(2-oxoethyl)benzonitrile	76113-58-1		1g	$728.0	2023-06-04
Enamine	EN300-156689-2.5g	4-(2-oxoethyl)benzonitrile	76113-58-1		2.5g	$1428.0	2023-06-04